Cas no 58589-70-1 (1H-Pyrazol-5-amine, 3-phenyl-1-(2-pyridinyl)-)

1H-Pyrazol-5-amine, 3-phenyl-1-(2-pyridinyl)- structure
58589-70-1 structure
Product Name:1H-Pyrazol-5-amine, 3-phenyl-1-(2-pyridinyl)-
CAS No:58589-70-1
MF:C14H12N4
MW:236.27188205719
CID:341564
PubChem ID:12288136
Update Time:2025-04-19

1H-Pyrazol-5-amine, 3-phenyl-1-(2-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazol-5-amine, 3-phenyl-1-(2-pyridinyl)-
    • 5-phenyl-2-pyridin-2-ylpyrazol-3-amine
    • 3-phenyl-1-(2-pyridyl)-5-aminopyrazole
    • 3-phenyl-1-(2-pyridinyl)-1H-pyrazol-5-ylamine
    • SCHEMBL6344569
    • DTXSID90484678
    • 58589-70-1
    • AKOS005136992
    • 3-phenyl-1-pyridin-2-yl-1h-pyrazol-5-amine
    • IYCQPIBNWGOQSU-UHFFFAOYSA-N
    • 1-pyridyl-3-phenyl-5-aminopyrazole
    • Inchi: 1S/C14H12N4/c15-13-10-12(11-6-2-1-3-7-11)17-18(13)14-8-4-5-9-16-14/h1-10H,15H2
    • InChI Key: IYCQPIBNWGOQSU-UHFFFAOYSA-N
    • SMILES: N1(C2C=CC=CN=2)C(=CC(C2C=CC=CC=2)=N1)N

Computed Properties

  • Exact Mass: 236.10636
  • Monoisotopic Mass: 236.106196400g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 265
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 56.7Ų

Experimental Properties

  • PSA: 56.73
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